5-Hydroxy-6-methylpiperidin-2-one

• IUPAC Name: 5-hydroxy-6-methylpiperidin-2-one
• InChI: InChI=1S/C6H11NO2/c1-4-5(8)2-3-6(9)7-4/h4-5,8H,2-3H2,1H3,(H,7,9)
• InChI Key: JGGRPPXGCJNMLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCC(=O)N1)O
• Molecular Formula: C6H11NO2
• DSSTOX Substance ID: DTXSID40717483
• Molecular Weight: 129.16 g/mol
• CAS No.: 102170-23-0

Description

5-Hydroxy-6-methylpiperidin-2-one is a chemical compound. Its formula is C6H11NO2 and its molecular weight is 129.16 g/mol.

Scientific Research Applications

• Synthesis of Related Compounds : 5-Hydroxy-6-methylpiperidin-2-one serves as a starting material for the synthesis of other complex compounds. For instance, it has been used to synthesize (2S,4S,5S)-5-hydroxy-4-methylpipecolic acid, a process involving chemoselective methylenation and hydroboration/oxidation (Herdeis & Heller, 1997).

• Biocatalytic Synthesis : An enantioselective biocatalytic approach for the synthesis of this compound has been detailed. This approach includes cyanohydrin formation and hydrogenation steps, leading to the efficient production of potentially biologically active compounds (Vink et al., 2003).

• Pharmacological Applications : This compound has shown promising muscle relaxant, bronchorelaxant, and anti-allergic effects. Specifically, it exhibited significant protection against bronchoconstriction and allergic reactions in histamine-induced guinea pigs (Alagar Yadav et al., 2015).

• Chemical Reactions and Modifications : Research has also focused on its involvement in various chemical reactions and modifications, such as O-methylation and the preparation of heterocyclic derivatives (Janin et al., 1999).

• Molecular Binding Mechanism Studies : The molecular binding mechanisms of this compound with human serum albumin have been studied, revealing insights into its pharmacokinetics and potential drug interactions (Alagar Yadav et al., 2018).